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Compound of Interest

Compound Name: Diethyl malonate

Cat. No.: B1670537 Get Quote

The safe and compliant disposal of diethyl malonate is a critical aspect of laboratory safety

and environmental responsibility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage diethyl malonate waste, ensuring

adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle diethyl malonate with

appropriate caution. The substance is a combustible liquid and can cause serious eye

irritation[1][2]. It is also harmful to aquatic life[2].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

Hand Protection: Use protective gloves resistant to chemicals.[2][3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Handling:

Work in a well-ventilated area, preferably under a fume hood, to avoid inhalation of vapors.

[1][4]
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Keep the substance away from heat, sparks, open flames, and other ignition sources.[2] No

smoking is permitted in the handling area.[1][2]

Avoid contact with skin and eyes.[5][6]

Prevent the buildup of electrostatic charge.[7]

Step-by-Step Disposal Procedure
The disposal of diethyl malonate must be conducted as hazardous waste, in strict accordance

with all applicable local, regional, and national regulations.[1][8]

Step 1: Waste Identification and Segregation

Clearly identify the waste as "Diethyl Malonate, Hazardous Waste."

Segregate diethyl malonate waste from incompatible materials such as strong oxidizers,

acids, bases, and reducing agents to prevent hazardous reactions.[1][3]

Step 2: Container Management

Use a dedicated, properly labeled, and sealed container for diethyl malonate waste. The

container must be in good condition and compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated designated hazardous waste

accumulation area.[1][5]

Keep the container tightly closed to prevent leaks or spills.[5][9]

Step 3: Spill Management In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the area.[4][6]

Ensure adequate ventilation.[4]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, vermiculite, or a commercial sorbent.[2][4][8]
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Do not allow the spill to enter drains or surface waters.[1][3][7][8][9]

Carefully collect the absorbed material into a suitable container for hazardous waste

disposal.[6]

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by a licensed and certified waste disposal

company.[7][9]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[7]

Do not mix diethyl malonate waste with other waste streams unless explicitly permitted by

the disposal company.[9]

Step 5: Decontamination of Empty Containers

Empty containers should be handled as if they still contain the product.[1][9] Residues can

pose a fire risk.[4]

Triple-rinse the container with a suitable solvent (e.g., acetone, ethanol). The rinsate must be

collected and disposed of as hazardous waste.

Once thoroughly decontaminated, the container can be recycled or disposed of according to

institutional guidelines.[1]

Key Data for Diethyl Malonate
The following table summarizes essential quantitative data for the safe handling and disposal

of diethyl malonate.
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Property Value Source(s)

CAS Number 105-53-3

Molecular Formula C7H12O4 [5]

Boiling Point 199 °C (390 °F) [7][10]

Melting Point -51 to -50 °C (-60 to -58 °F) [7][10]

Density 1.055 g/cm³ at 25 °C (77 °F) [10]

Vapor Pressure 0.36 hPa at 25 °C (77 °F) [10]

Flash Point

Combustible liquid (Classified

as Flammable Liquid, Category

4)

[1][3]

Oral LD50 (Rat)
> 5000 mg/kg up to 15,794

mg/kg
[2][10]

Aquatic Toxicity LC50 (Fish) 15.4 mg/l (96hr) [4]

Diethyl Malonate Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of diethyl malonate
waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of diethyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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